Cas no 2137072-78-5 (rac-(2R,4r,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylpiperidine-4-carboxylic acid, cis)

• Product Name: rac-(2R,4r,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylpiperidine-4-carboxylic acid, cis
• CAS No: 2137072-78-5
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 4639651
• Update Time: 2025-06-15

rac-(2R,4r,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylpiperidine-4-carboxylic acid, cis Chemical and Physical Properties

Names and Identifiers

• (2R,4r,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylpiperidine-4-carboxylic acid
• rac-(2R,4r,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylpiperidine-4-carboxylic acid, cis

• Inchi： 1S/C23H25NO4/c1-14-11-16(22(25)26)12-15(2)24(14)23(27)28-13-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,14-16,21H,11-13H2,1-2H3,(H,25,26)/t14-,15+,16?
• InChI Key： SZWHDEBRAXHKOF-XYPWUTKMSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)[C@@H](C)CC(C(O)=O)C[C@H]1C

Additional information on rac-(2R,4r,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylpiperidine-4-carboxylic acid, cis

Introduction to Rac-(2R,4r,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylpiperidine-4-carboxylic Acid, Cis (CAS No. 2137072-78-5)

Rac-(2R,4r,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylpiperidine-4-carboxylic acid, cis, identified by its CAS number 2137072-78-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive research and exploration.

The molecular structure of this compound features a piperidine core substituted with specific stereochemistry at the 2R, 4r, and 6S positions. The presence of a fluorenylmethoxy carbonyl group further enhances its chemical diversity and functional potential. Such structural motifs are often engineered to optimize pharmacokinetic properties, including solubility, bioavailability, and metabolic stability.

In recent years, there has been a growing interest in the development of novel piperidine derivatives for their applications in medicinal chemistry. Piperidine scaffolds are particularly valuable due to their prevalence in biologically active compounds and their ability to modulate various biological targets. The specific stereochemistry of Rac-(2R,4r,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylpiperidine-4-carboxylic acid, cis), in particular, has been the focus of several studies aimed at elucidating its potential therapeutic effects.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex molecules. The fluorenylmethoxy carbonyl group serves as an excellent handle for further functionalization via various chemical reactions, such as nucleophilic substitution or coupling reactions. This flexibility allows chemists to tailor the properties of the final product to meet specific pharmacological requirements.

The stereochemistry of the piperidine ring is another critical factor that influences the biological activity of this compound. The (2R,4r,6S) configuration suggests a high degree of specificity in terms of interactions with biological targets. Such stereochemical precision is often essential for achieving desired pharmacological effects while minimizing off-target interactions.

Recent studies have begun to explore the biological activity of Rac-(2R,4r,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylpiperidine-4-carboxylic acid, cis). Preliminary findings indicate that this compound exhibits promising properties as an intermediate in the synthesis of potential drug candidates. Its ability to interact with specific enzymes and receptors has been observed in vitro, suggesting its utility in treating various diseases.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques and methodologies is crucial for achieving the desired stereochemical outcome. Researchers have employed various strategies, including chiral resolution and asymmetric synthesis, to obtain the pure enantiomer.

The fluorenylmethoxy carbonyl group not only contributes to the structural complexity but also offers unique spectroscopic properties that can be exploited for analytical purposes. Techniques such as NMR spectroscopy and mass spectrometry have been instrumental in characterizing this compound and understanding its reactivity.

In conclusion, Rac-(2R,4r,6S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,6-dimethylpiperidine-4-carboxylic acid, cis, CAS number 2137072-78-5, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in the development of new drugs. Further research is warranted to fully explore its potential applications in medicine and related fields.